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Compound of Interest

Compound Name: Leupeptin,HemisulfateSalt

CAS No.: 10347-89-7

Cat. No.: B1171952

Get Quote

Executive Summary
Leupeptin Hemisulfate (Acetyl-leucyl-leucyl-argininal) is a reversible, competitive protease

inhibitor of microbial origin (Streptomyces).[1][2] While indispensable in preventing proteolytic

degradation during cell lysis and protein purification, it presents a dual challenge: it is

biologically bioactive with potential reproductive toxicity, and it is physicochemically fragile,

prone to rapid degradation via hygroscopic moisture uptake and racemization.[1]

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a researcher-

centric operational framework. It establishes a "Self-Validating System" for handling Leupeptin,

ensuring that safety protocols simultaneously preserve the integrity of the reagent.[1]

Physicochemical & Toxicological Profile[1]
Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1171952#bc-rfq
https://en.wikipedia.org/wiki/Leupeptin
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://en.wikipedia.org/wiki/Leupeptin
https://en.wikipedia.org/wiki/Leupeptin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name Acetyl-L-leucyl-L-leucyl-L-argininal hemisulfate

CAS Number 103476-89-7

Molecular Weight 475.59 g/mol (Anhydrous basis)

Solubility Water (>50 mg/mL), Ethanol, DMSO, DMF

Appearance White to off-white hygroscopic powder

Target Proteases
Serine (Trypsin, Plasmin, Kallikrein), Cysteine

(Papain, Cathepsin B)[1][2][3][4][5]

Non-Targets Chymotrypsin, Thrombin, Elastase

The Hazard Paradox (Critical Safety Note)
A review of global supplier SDS reveals a discrepancy. While some vendors label Leupeptin as

"Non-Hazardous," authoritative chemical safety databases and rigorous suppliers classify it

under GHS08 (Health Hazard).[1]

Researchers must adopt the Precautionary Principle:

Reproductive Toxicity (H361): Suspected of damaging fertility or the unborn child.[1][6]

Acute Toxicity (H302/H312/H332): Harmful if swallowed, in contact with skin, or inhaled.[1][7]

Operational Implication: Treat Leupeptin as a potent bioactive agent. Do not handle on open

bench tops where aerosolization (dust) can occur.[1] Use a fume hood or biosafety cabinet.

Mechanism of Action
Leupeptin functions as a transition-state analog. It inhibits proteases not by destroying them,

but by mimicking the substrate and forming a reversible hemiacetal adduct with the active site

serine or cysteine residue.[1]

Diagram 1: Mechanism of Inhibition
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This diagram illustrates the competitive, reversible binding of Leupeptin to the protease active

site.[1]
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Caption: Leupeptin acts as a transition-state analog, forming a covalent yet reversible

hemiacetal adduct with the enzyme's active site.[1]

Stability & Storage: The "Ice Crystal" Threat
The primary cause of Leupeptin failure is hygroscopicity (moisture uptake).[1] The aldehyde

group essential for inhibition is unstable in water over time and prone to racemization (L-form to

inactive D-form) at basic pH.[1]

Stability Metrics
Lyophilized Powder (-20°C): Stable for 1–3 years if kept desiccated.[1]

Solubilized Stock (Water, -20°C): Stable for ~1 month.

Working Solution (10-100 µM, RT): Stable for hours only.

The Causality of Failure: If a frozen vial is opened before reaching room temperature,

atmospheric moisture condenses on the cold powder. This water initiates hydrolysis and

racemization immediately, even if the vial is returned to the freezer.[1]
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Operational Workflow: The "Warm-Up" Protocol[1]
[8]
To ensure both user safety (aerosol containment) and reagent stability (moisture control), follow

this strict workflow.

Diagram 2: Safe Handling Lifecycle
This workflow enforces the thermal equilibration step to prevent deliquescence.
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Caption: The critical control point is "Thermal Equilibration." Opening a cold vial destroys the

reagent via condensation.

Detailed Reconstitution Protocol
Step 1: Preparation

PPE: Wear nitrile gloves, lab coat, and safety glasses.[1] Use a fume hood to prevent

inhalation of powder.

Equilibration: Remove the product vial from the freezer and place it in a desiccator at room

temperature for 30 minutes.

Why? This prevents water condensation on the hygroscopic powder.

Step 2: Solubilization
Leupeptin Hemisulfate is highly soluble in water (>50 mg/mL).[1][3]

Solvent Choice:

Water: For immediate use or short-term stock (-20°C).[1][3][5]

DMSO/Ethanol: Recommended for long-term stock storage as they reduce hydrolysis risk

compared to water.

Concentration: Prepare a stock solution of 10 mM (approx. 4.75 mg/mL).[1]

Mixing: Vortex gently. Ensure the solution is clear and colorless.

Step 3: Aliquoting (The Self-Validating Step)
Do not store the bulk stock.[1]

Divide the stock into small aliquots (e.g., 50 µL or 100 µL) in O-ring screw-cap tubes.

Labeling: Date, Concentration, and Solvent.

Flash Freeze: Use liquid nitrogen or dry ice/ethanol bath to freeze rapidly.
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Storage: Store at -20°C.

Validation: If an aliquot shows precipitation upon thawing, discard it.[1] Do not refreeze

thawed aliquots.

Step 4: Working Concentration
Dilute the stock into your lysis buffer just prior to use.

Typical Working Concentration: 10 µM to 100 µM.[5]

Note: Leupeptin interferes with the Lowry protein assay (due to the reducing aldehyde group)

but has minimal interference with the Bradford assay.[1][2]

Waste Disposal & Decontamination[1]
Spills: Dampen a paper towel to prevent dust generation, wipe up the spill, and place in a

biohazard/chemical waste bag.[1] Clean the area with 10% bleach followed by 70% ethanol.

Disposal: Dispose of Leupeptin solutions as hazardous chemical waste (due to potential

reproductive toxicity).[1] Do not pour down the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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